Cas no 1404818-20-7 (3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one)

• Product Name: 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one
• CAS No: 1404818-20-7
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD18566656
• CID: 4777262
• PubChem ID: 63363124
• Update Time: 2025-07-14

3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one
• 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one

• MDL： MFCD18566656
• Inchi： 1S/C13H18N2O3/c1-17-10-4-3-9(12(7-10)18-2)8-15-6-5-11(14)13(15)16/h3-4,7,11H,5-6,8,14H2,1-2H3
• InChI Key： YVVWEULDWBKIBD-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1CC1C=CC(=CC=1OC)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8

Additional information on 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one

Introduction to 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one (CAS No. 1404818-20-7) and Its Emerging Applications in Chemical Biology

3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one, identified by its CAS number 1404818-20-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. The compound’s unique scaffold, featuring a pyrrolidinone core appended with an amino group and a 2,4-dimethoxyphenylmethyl side chain, presents a rich chemical space for modulating biological targets. This introduction explores the molecular characteristics, synthetic pathways, and the latest research applications of this compound, emphasizing its potential in addressing complex biological challenges.

The molecular structure of 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one encompasses several key functional groups that contribute to its versatility. The pyrrolidinone ring, a prominent feature in many bioactive molecules, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of an amino group at the C1 position enhances the compound’s reactivity, allowing for further derivatization and functionalization. Additionally, the 2,4-dimethoxyphenylmethyl moiety introduces electron-donating aromatic groups that can influence electronic properties and binding affinities.

The synthesis of 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one involves multi-step organic transformations that highlight the compound’s synthetic accessibility. A common synthetic route begins with the condensation of 2,4-dimethoxybenzyl alcohol with γ-butyrolactone under basic conditions to form the corresponding pyrrolidinone derivative. Subsequent amination at the C1 position using appropriate reagents such as ammonia or ammonium hydroxide yields the desired product. This synthetic approach underscores the compound’s feasibility for large-scale production and structural diversification.

In recent years, 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one has been explored for its pharmacological potential in several disease models. Its structural features suggest interactions with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. Preliminary studies have demonstrated its ability to modulate key signaling cascades such as MAPK and NF-κB, which are central to inflammatory responses. These findings align with the growing interest in developing small-molecule inhibitors that target these pathways without significant off-target effects.

Moreover, the compound’s aromatic substituents have drawn attention for their potential role in enhancing bioavailability and metabolic stability. The methoxy groups in the 2,4-dimethoxyphenyl ring not only contribute to lipophilicity but also serve as sites for further chemical modifications. This flexibility allows researchers to fine-tune pharmacokinetic properties and optimize drug-like characteristics. Such attributes are particularly valuable in drug development pipelines where achieving an optimal balance between efficacy and safety is paramount.

Advances in computational chemistry have further accelerated the exploration of 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one’s biological activity. Molecular docking studies have revealed potential binding interactions with various protein targets, including kinases and transcription factors implicated in cancer and neurodegenerative diseases. These virtual screening approaches have identified lead compounds that warrant further experimental validation. The integration of computational methods with traditional wet-lab techniques has streamlined the discovery process and expedited the identification of novel therapeutic agents.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its structural motifs are reminiscent of natural products that exhibit bioactivity across multiple domains. By leveraging this chemical diversity, researchers aim to develop innovative solutions for crop protection and advanced materials. Such interdisciplinary applications underscore the broad utility of 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one as a versatile building block in synthetic chemistry.

Future directions in the study of 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one include exploring its role in modulating neural pathways associated with cognitive disorders. The pyrrolidinone core is frequently encountered in compounds that influence neurotransmitter systems, suggesting potential benefits in conditions such as Alzheimer’s disease or schizophrenia. Preclinical studies are underway to evaluate its efficacy in animal models, with an emphasis on identifying dose-dependent effects and long-term safety profiles.

Collaborative efforts between academia and industry are essential for maximizing the therapeutic potential of 3-amino-1-(2,4-dimethoxyphenyl)methylpyrrolidin-2-one. By combining expertise in medicinal chemistry with insights from structural biology and pharmacology, researchers can accelerate the translation of laboratory findings into clinical applications. The compound’s multifaceted properties make it an attractive candidate for further investigation under multidisciplinary frameworks.